N-[(2R)-1-cyclohexylpropan-2-yl]-2-(oxan-4-yl)acetamide

• IUPAC Name: N-[(2R)-1-cyclohexylpropan-2-yl]-2-(oxan-4-yl)acetamide
• InChI: InChI=1S/C16H29NO2/c1-13(11-14-5-3-2-4-6-14)17-16(18)12-15-7-9-19-10-8-15/h13-15H,2-12H2,1H3,(H,17,18)/t13-/m1/s1
• InChI Key: SKBXYAQDOZLMBB-CYBMUJFWSA-N
• Canonical SMILES: CC(CC1CCCCC1)NC(=O)CC2CCOCC2
• Isomeric SMILES: C[C@H](CC1CCCCC1)NC(=O)CC2CCOCC2
• Molecular Formula: C16H29NO2
• Molecular Weight: 267.41 g/mol

Description

N-[(2R)-1-cyclohexylpropan-2-yl]-2-(oxan-4-yl)acetamide is a chemical compound that has been extensively researched for its potential applications in the field of medicine. The compound has been found to have several biochemical and physiological effects, and its mechanism of action has been studied in detail.

Mechanism of Action

The mechanism of action of N-[(2R)-1-cyclohexylpropan-2-yl]-2-(oxan-4-yl)acetamide involves the modulation of the activity of GABA receptors. The compound has been found to enhance the activity of GABA receptors, which leads to an increase in the inhibitory neurotransmission in the brain. This, in turn, leads to the anti-inflammatory, analgesic, and anticonvulsant effects of the compound.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. The compound has been found to reduce the levels of pro-inflammatory cytokines in the brain, which leads to its anti-inflammatory effects. It has also been found to reduce the levels of glutamate in the brain, which leads to its anticonvulsant effects. The compound has also been found to increase the levels of GABA in the brain, which leads to its anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

N-[(2R)-1-cyclohexylpropan-2-yl]-2-(oxan-4-yl)acetamide has several advantages for lab experiments. The compound is relatively easy to synthesize, and it has been extensively studied for its potential applications in the field of medicine. However, the compound also has some limitations for lab experiments. The compound is not very stable, and it can decompose over time. This can make it difficult to use the compound in experiments that require long-term stability.

Future Directions

There are several future directions for the research on N-[(2R)-1-cyclohexylpropan-2-yl]-2-(oxan-4-yl)acetamide. One possible direction is to study the compound's potential use in the treatment of other neurological disorders, such as epilepsy and multiple sclerosis. Another possible direction is to study the compound's potential use in the treatment of chronic pain. Finally, future research could focus on developing more stable derivatives of the compound that could be used in long-term experiments.

Synthesis Methods

The synthesis of N-[(2R)-1-cyclohexylpropan-2-yl]-2-(oxan-4-yl)acetamide involves the reaction of cyclohexylmagnesium bromide with 4-bromo-1-butanol, followed by the reaction of the resulting product with N-(tert-butoxycarbonyl)-L-valine. The final product is obtained by deprotection of the tert-butoxycarbonyl group using trifluoroacetic acid.

Scientific Research Applications

N-[(2R)-1-cyclohexylpropan-2-yl]-2-(oxan-4-yl)acetamide has been extensively studied for its potential applications in the field of medicine. The compound has been found to have anti-inflammatory, analgesic, and anticonvulsant properties. It has also been studied for its potential use in the treatment of neuropathic pain, anxiety, and depression.